Cas no 5505-79-3 (3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-propyl-, hydrazone)
5505-79-3 structure
Product Name:3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-propyl-, hydrazone
CAS No:5505-79-3
MF:C5H11N5
MW:141.174339532852
CID:352930
PubChem ID:13046500
Update Time:2025-04-19
3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-propyl-, hydrazone Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-propyl-, hydrazone
- (5-propyl-1H-1,2,4-triazol-3-yl)hydrazine
- 3-Hydrazinyl-5-propyl-1H-1,2,4-triazole
- SCHEMBL22750790
- DTXSID20516254
- 5505-79-3
- AKOS006336440
-
- Inchi: 1S/C5H11N5/c1-2-3-4-7-5(8-6)10-9-4/h2-3,6H2,1H3,(H2,7,8,9,10)
- InChI Key: KRMHQGCCODUXAS-UHFFFAOYSA-N
- SMILES: N1C(CCC)=NC(NN)=N1
Computed Properties
- Exact Mass: 141.10163
- Monoisotopic Mass: 141.10144537g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 96
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 79.6Ų
Experimental Properties
- PSA: 74.8
3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-propyl-, hydrazone Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
5505-79-3 (3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-propyl-, hydrazone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk